![molecular formula C10H9ClN2S B233387 2-(allylsulfanyl)-5-chloro-1H-benzimidazole](/img/structure/B233387.png)
2-(allylsulfanyl)-5-chloro-1H-benzimidazole
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Overview
Description
2-(Allylsulfanyl)-5-chloro-1H-benzimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a benzimidazole derivative that has a unique structure, making it an interesting compound to study.
Mechanism of Action
The mechanism of action of 2-(allylsulfanyl)-5-chloro-1H-benzimidazole is not yet fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in tumor growth and proliferation. It is also believed to work by disrupting the cell membrane of microorganisms, leading to their death.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. It has also been found to have antimicrobial activity against various microorganisms, including bacteria and fungi.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(allylsulfanyl)-5-chloro-1H-benzimidazole in lab experiments include its unique structure and potential applications in various fields. However, its limitations include its complex synthesis process and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 2-(allylsulfanyl)-5-chloro-1H-benzimidazole. One potential direction is to further investigate its antitumor activity and potential use in cancer treatment. Another potential direction is to study its antimicrobial activity and potential use as an antimicrobial agent. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its synthesis process.
Synthesis Methods
The synthesis of 2-(allylsulfanyl)-5-chloro-1H-benzimidazole can be achieved through a multi-step reaction process. The first step involves the reaction of 2-aminobenzimidazole with allyl chloride to form N-allyl-2-aminobenzimidazole. The second step involves the reaction of N-allyl-2-aminobenzimidazole with thioacetic acid to form this compound.
Scientific Research Applications
2-(Allylsulfanyl)-5-chloro-1H-benzimidazole has been extensively studied for its potential applications in various fields. It has been found to have significant antitumor activity, making it a promising candidate for cancer treatment. It has also been studied for its potential use as an antimicrobial agent, with promising results.
properties
Molecular Formula |
C10H9ClN2S |
---|---|
Molecular Weight |
224.71 g/mol |
IUPAC Name |
6-chloro-2-prop-2-enylsulfanyl-1H-benzimidazole |
InChI |
InChI=1S/C10H9ClN2S/c1-2-5-14-10-12-8-4-3-7(11)6-9(8)13-10/h2-4,6H,1,5H2,(H,12,13) |
InChI Key |
STBZGVKVYORWAO-UHFFFAOYSA-N |
SMILES |
C=CCSC1=NC2=C(N1)C=C(C=C2)Cl |
Canonical SMILES |
C=CCSC1=NC2=C(N1)C=C(C=C2)Cl |
Origin of Product |
United States |
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